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Compound of Interest

Compound Name:
2-(Bromomethyl)-4-chloro-1-

nitrobenzene

Cat. No.: B1338489 Get Quote

Safe Handling and Disposal of 2-
(Bromomethyl)-4-chloro-1-nitrobenzene
This document provides crucial safety protocols and logistical information for the handling and

disposal of 2-(Bromomethyl)-4-chloro-1-nitrobenzene (CAS No: 31577-25-0). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure personal safety and proper environmental stewardship.

Hazard Identification and Quantitative Data
2-(Bromomethyl)-4-chloro-1-nitrobenzene is a hazardous chemical that requires careful

handling. It is classified as a substance that can cause severe skin burns and eye damage, is

harmful if swallowed, inhaled, or in contact with skin, and may cause respiratory irritation.[1]

The signal word for this chemical is "Danger".[2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if
swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

| Specific target organ toxicity, single exposure | 3 | H335: May cause respiratory irritation[1] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₇H₅BrClNO₂[2][3]

Molecular Weight 250.48 g/mol [1][3]

Appearance Solid[2]

| Storage Temperature | 2-8°C, under inert atmosphere[2][3] |

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Required Equipment
Specifications and
Remarks

Eye and Face Protection
Chemical Splash Goggles
& Face Shield

Goggles must be worn to
protect against splashes.
[4] A face shield must be
worn over the goggles,
especially when there is a
risk of splashing or when
handling larger quantities.
[5][6]

Skin and Body Protection Chemical-Resistant Lab Coat

A lab coat made of appropriate

chemical-resistant material

(e.g., Nomex® or treated

cotton) should be worn and

fully buttoned.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact.[7] For

prolonged handling, consider

thicker, chemical-resistant

gloves and consult the

manufacturer's resistance

guide. Always inspect gloves

before use and change them

immediately upon

contamination.[5]

Respiratory Protection NIOSH-Approved Respirator

All handling of this solid

compound must be done

within a certified chemical

fume hood to control exposure

to dust and vapors. If

engineering controls are not

sufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates is required.[5]
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| Foot Protection | Closed-Toe Shoes | Shoes must fully cover the foot; leather or chemical-

resistant material is recommended.[5][6] |

Operational Plan: Experimental Protocol for Safe
Handling
Adherence to a strict, step-by-step protocol is essential for minimizing risk.

I. Preparation and Engineering Controls

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-(Bromomethyl)-4-chloro-1-nitrobenzene.

Designate Work Area: All work with this compound must be performed inside a certified

chemical fume hood to minimize inhalation exposure.[8]

Assemble Materials: Ensure all necessary equipment, including spill cleanup materials

(absorbent pads, appropriate neutralizing agents), is within the fume hood and readily

accessible.

Don PPE: Put on all required personal protective equipment as detailed in Table 3 before

entering the designated work area.

II. Weighing and Transfer

Tare Container: Place a clean, dry, and sealed secondary container on an analytical balance

inside the fume hood and tare the balance.

Aliquot the Chemical: Carefully transfer the desired amount of the solid 2-(Bromomethyl)-4-
chloro-1-nitrobenzene from the stock bottle to the tared container. Use appropriate tools

(e.g., a clean spatula) to avoid generating dust.

Seal and Clean: Securely close the stock bottle and the secondary container. Wipe down the

spatula and any affected surfaces within the fume hood with a damp cloth or paper towel to

decontaminate them.

III. Reaction and Use
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Controlled Addition: If adding the chemical to a reaction vessel, do so slowly and carefully to

prevent splashing or dust generation.

Maintain Containment: Keep the reaction vessel within the chemical fume hood for the

duration of the experiment.

Monitor the Reaction: Continuously monitor the experiment for any signs of unexpected

reactions or releases.

IV. Decontamination and Cleanup

Quench and Neutralize: Upon completion of the experiment, safely quench the reaction and

neutralize any remaining reactive materials according to your specific laboratory protocol.

Clean Glassware: Decontaminate all glassware and equipment that came into contact with

the chemical. This typically involves rinsing with an appropriate solvent, followed by a

standard washing procedure. Collect all rinsate as hazardous waste.

Wipe Down Work Area: Thoroughly wipe down the interior surfaces of the fume hood with an

appropriate solvent and then soap and water.

Disposal Plan
Waste contaminated with 2-(Bromomethyl)-4-chloro-1-nitrobenzene is considered

hazardous and must be disposed of following institutional, local, and federal regulations.

Waste Segregation:

Solid Waste: Collect any contaminated solid waste (e.g., paper towels, used gloves,

contaminated silica gel) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent rinses, in a

separate, sealed, and clearly labeled hazardous waste container.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name "2-
(Bromomethyl)-4-chloro-1-nitrobenzene," and any other components of the waste stream.
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EPA Waste Codes: Due to its components, this waste may fall under EPA hazardous waste

codes for nitrobenzene (U169) or other halogenated organic compounds.[9] Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance

on waste code assignment and disposal procedures.

Storage and Pickup: Store the sealed waste containers in a designated satellite

accumulation area until they are collected by trained EHS personnel for final disposal.

Workflow Visualization
The following diagram illustrates the logical flow for safely handling 2-(Bromomethyl)-4-
chloro-1-nitrobenzene.
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Caption: Workflow for handling 2-(Bromomethyl)-4-chloro-1-nitrobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1338489?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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